Cas no 2548988-53-8 (3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one)

• Product Name: 3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one
• CAS No: 2548988-53-8
• MF: C₁₆H₁₉ClN₄O₂
• MW: 334.800662279129
• CID: 5311499
• PubChem ID: 154830480
• Update Time: 2025-10-28

3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one
• AKOS040716739
• F6683-1277
• 2548988-53-8
• 3-[4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl]-1-methyl-2(1H)-pyrazinone

• Inchi： 1S/C16H19ClN4O2/c1-20-9-6-19-15(16(20)22)21-7-3-12(4-8-21)11-23-14-2-5-18-10-13(14)17/h2,5-6,9-10,12H,3-4,7-8,11H2,1H3
• InChI Key： PDLYNZQXBDNGAL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CN=C1N1CCC(COC2C=CN=CC=2Cl)CC1

Computed Properties

• Exact Mass: 334.1196536g/mol
• Monoisotopic Mass: 334.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.1±48.0 °C(Predicted)
• pka: 4.45±0.50(Predicted)

Additional information on 3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one

Introduction to 3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one and Its Significance in Modern Chemical Biology

Compounds with the CAS number 2548988-53-8 represent a fascinating class of molecules that have garnered significant attention in the field of chemical biology and drug discovery. Among these, the compound named 3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one stands out due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, its synthesis, biological significance, and its relevance to contemporary research.

The molecular structure of 3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a piperidine ring linked to a dihydropyrazinone moiety, further modified by an oxy-methyl group connected to a chloropyridine derivative, creates a multifaceted scaffold that is likely to interact with various biological targets. This structural complexity makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in interest regarding the development of small molecules that can modulate biological pathways associated with neurological disorders. The< strong>piperidine and dihydropyrazinone components of this compound are known to exhibit properties that make them suitable for interacting with central nervous system (CNS) receptors. Specifically, the< strong>3-chloropyridin-4-yl moiety introduces a potential site for binding to neurotransmitter receptors, which has been extensively studied in the context of developing novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the dihydropyrazinone core through cyclization reactions, followed by functional group transformations such as alkylation and etherification. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to introduce the< strong>3-chloropyridin-4-yl group efficiently. These synthetic strategies are crucial for achieving the desired molecular architecture while maintaining regioselectivity and minimizing side reactions.

Beyond its structural complexity, the biological activity of 3-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one has been the focus of numerous preclinical studies. Research has indicated that this compound exhibits potent binding affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are particularly relevant in the context of developing treatments for mood disorders and cognitive impairments. Additionally, preliminary data suggest that the< strong>piperidine-based scaffold may have neuroprotective properties, making it an attractive candidate for further investigation in neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The significance of this compound is further underscored by its potential applications in drug discovery pipelines. The structural motifs present in< strong>3-(4-{[(3-chloropyridin-4-yloxy)methyl}piperidin-1-yil)-1-methyl-l,2-dihydropyrazin-l-one can serve as templates for designing novel analogs with enhanced pharmacological properties. By leveraging computational chemistry tools and high-throughput screening methods, researchers can rapidly identify derivatives with improved efficacy and reduced toxicity. This approach aligns with the broader goal of accelerating the development of next-generation therapeutics for neurological and psychiatric disorders.

In conclusion, 3-(4-{[(3-chloropyridin-lv-yloxy)methyl}piperidln-l-vl)-l-methyl-l,l-dihvdrovpyrazln-z-one, represented by CAS number 2548988_53_8, is a structurally intricate molecule with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements makes it a valuable tool for investigating neurological disorders and developing new therapeutic agents. As research in this area continues to advance, it is anticipated that compounds like this will play an increasingly important role in addressing some of the most challenging health issues faced by society today.